Cas no 5336-95-8 (1-nitro-2,5-Pyrrolidinedione)

1-Nitro-2,5-pyrrolidinedione is a nitro-substituted derivative of succinimide, commonly utilized in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile electrophilic reagent, facilitating nitration and oxidation reactions under controlled conditions. The compound’s reactive nitro group enhances its utility in the synthesis of heterocyclic compounds and functionalized intermediates. It exhibits stability under standard handling conditions while remaining reactive in targeted transformations, making it valuable for fine chemical production. Additionally, its well-defined structure ensures consistent performance in research applications, particularly in the development of bioactive molecules. Proper handling and storage are recommended to maintain its integrity.

1-nitro-2,5-Pyrrolidinedione structure

Product Name:1-nitro-2,5-Pyrrolidinedione

CAS No:5336-95-8

MF:C₄H₄N₂O₄

MW:144.085560798645

MDL:MFCD12924282

CID:1113548

PubChem ID:138460

Update Time:2025-05-21

1-nitro-2,5-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

- 1-nitro-2,5-Pyrrolidinedione
- 1-nitropyrrolidine-2,5-dione
- 1-Nitro-2,5-pyrrolidine-dione
- 1-nitro-pyrrolidine-2,5-dione
- AC1L3CUP
- CTK1H2705
- N-Nitro-succinimid
- N-nitrosuccinimide
- N-nitro-succinimide
- NSC393
- Succinimide, N-nitro-
- SureCN2493890
- 2,5-Pyrrolidinedione, 1-nitro-
- SCHEMBL2493890
- G79051
- RG5CGV762E
- MFCD12924282
- DTXSID50201525
- 5336-95-8
- UNII-RG5CGV762E
- NSC 393
- NSC-393
- N1193
- MDL： MFCD12924282
- Inchi： 1S/C4H4N2O4/c7-3-1-2-4(8)5(3)6(9)10/h1-2H2
- InChI Key： LVBLRJFVMMAALZ-UHFFFAOYSA-N
- SMILES： O=C1CCC(N1[N+](=O)[O-])=O

Computed Properties

Exact Mass: 144.01712
Monoisotopic Mass: 144.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 83.2Å²

Experimental Properties

Density: 1.6
Boiling Point: 290.4°C at 760 mmHg
Flash Point: 129.4°C
Refractive Index: 1.552
PSA: 80.52
LogP: -0.21180

1-nitro-2,5-Pyrrolidinedione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	N1193-1G	N-Nitrosuccinimide	5336-95-8	>90.0%(GC)	1g	¥1990.00	2023-09-07
abcr	AB539674-1 g	N-Nitro-succinimide; .	5336-95-8		1g	€65.00	2023-07-10
abcr	AB539674-5 g	N-Nitro-succinimide; .	5336-95-8		5g	€195.00	2023-07-10
abcr	AB539674-1g	N-Nitro-succinimide; .	5336-95-8		1g	€104.00	2025-04-18
abcr	AB539674-5g	N-Nitro-succinimide; .	5336-95-8		5g	€325.00	2025-04-18
eNovation Chemicals LLC	Y1244574-1g	1-nitropyrrolidine-2,5-dione	5336-95-8	90%	1g	$320	2024-06-05
eNovation Chemicals LLC	Y1244574-250mg	1-nitropyrrolidine-2,5-dione	5336-95-8	90%	250mg	$130	2025-03-01
eNovation Chemicals LLC	Y1244574-100mg	1-nitropyrrolidine-2,5-dione	5336-95-8	90%	100mg	$90	2025-03-01
eNovation Chemicals LLC	Y1244574-1g	1-nitropyrrolidine-2,5-dione	5336-95-8	90%	1g	$230	2025-03-01
eNovation Chemicals LLC	Y1244574-5g	1-nitropyrrolidine-2,5-dione	5336-95-8	90%	5g	$1015	2025-03-01

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Additional information on 1-nitro-2,5-Pyrrolidinedione

1-Nitro-2,5-Pyrrolidinedione (CAS No. 5336-95-8): A Comprehensive Guide to Its Properties and Applications

1-Nitro-2,5-Pyrrolidinedione (CAS No. 5336-95-8) is a specialized organic compound with a unique molecular structure that has garnered significant attention in both academic and industrial research. This compound, also known as 1-Nitro-2,5-diketopyrrolidine, belongs to the class of nitro-substituted pyrrolidinediones, which are widely studied for their diverse chemical reactivity and potential applications. In recent years, the growing interest in nitrogen-containing heterocycles and their derivatives has placed 1-Nitro-2,5-Pyrrolidinedione at the forefront of discussions in synthetic chemistry and material science.

The compound's molecular formula (C4H4N2O4) and structural features make it a valuable intermediate in organic synthesis. Researchers have explored its utility in the preparation of pharmaceutical intermediates, agrochemicals, and functional materials. The presence of both nitro and carbonyl groups in its structure allows for versatile chemical transformations, including nucleophilic substitutions, reduction reactions, and cycloadditions. These properties align with current trends in green chemistry and sustainable synthesis, where efficiency and atom economy are prioritized.

One of the most frequently searched questions about 1-Nitro-2,5-Pyrrolidinedione revolves around its synthesis methods. The compound is typically prepared through the nitration of 2,5-pyrrolidinedione using nitric acid or other nitrating agents under controlled conditions. Recent advancements in catalytic nitration have improved the yield and selectivity of this process, addressing environmental concerns associated with traditional nitration techniques. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic highly relevant to modern researchers and manufacturers.

Another area of interest is the safety and handling of 1-Nitro-2,5-Pyrrolidinedione. While the compound is not classified as a hazardous material, proper storage and handling protocols are essential to ensure stability. It is recommended to store the compound in a cool, dry place away from strong oxidizing agents. These precautions are consistent with best practices in laboratory safety, a subject of increasing importance in educational and industrial settings.

The applications of 1-Nitro-2,5-Pyrrolidinedione extend beyond traditional organic synthesis. Recent studies have investigated its potential in polymer chemistry, where it serves as a monomer or cross-linking agent for designing high-performance materials. Additionally, its electron-withdrawing properties make it a candidate for organic electronics, such as semiconductors and photovoltaic devices. These applications resonate with the growing demand for advanced materials in renewable energy and electronics industries.

In summary, 1-Nitro-2,5-Pyrrolidinedione (CAS No. 5336-95-8) is a versatile compound with broad relevance in contemporary chemistry. Its unique structure, synthetic utility, and emerging applications make it a subject of ongoing research and innovation. As the scientific community continues to explore nitrogen-containing compounds, this molecule is poised to play a pivotal role in the development of sustainable technologies and functional materials.